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Compound of Interest

Compound Name: 2,4-Dichloroquinazoline

Cat. No.: B046505

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of 2,4-Dichloroquinazoline in a
laboratory setting. Adherence to these guidelines is critical to ensure the safety of researchers,
scientists, and drug development professionals.

Chemical Identifier:

Name: 2,4-Dichloroquinazoline

CAS Number: 607-68-1

Molecular Formula: C8H4CI2N2[1][2][3]

Molecular Weight: 199.04 g/mol [1][2]

Hazard Identification and GHS Classification

2,4-Dichloroquinazoline is classified as a hazardous substance. The primary hazards are
summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning[4]
(Category 4) Mark)[4] swallowed[3][4][5]
Skin
) o GHSO07 (Exclamation ) H315: Causes skin
Corrosion/Irritation Warning[4] L
Mark)[4] irritation[3][4][5]
(Category 2)
Serious Eye ) )
o GHSO07 (Exclamation ] H319: Causes serious
Damage/Eye Irritation Warning[4] o
Mark)[4] eye irritation[3][4][5]
(Category 2A)
Specific Target Organ
Toxicity — Single ) H335: May cause
GHSO07 (Exclamation ] ) o
Exposure (Category Warning[4] respiratory irritation[3]

3), Respiratory
System

Mark)[4]

[4]115]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 2,4-Dichloroquinazoline.
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards. A face

shield may also be necessary.

[1]

To prevent eye contact which

can cause serious irritation.[3]

[5]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber,
butyl rubber, polychloroprene).
[5] A complete suit protecting
against chemicals or a flame-

retardant lab coat is required.

[1]

To prevent skin contact which
causes irritation.[3][5]
Contaminated clothing must be
removed and washed before
reuse.[1][5]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][5][6] If exposure limits
are exceeded or dust is
generated, a full-face
respirator with an appropriate
particle filter (e.g., P95 or P1)
should be used.[1]

To avoid inhalation of dust or
vapors, which may cause

respiratory irritation.[3][5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2,4-Dichloroquinazoline.

e Preparation and Engineering Controls:

o Work in a designated area with adequate ventilation, preferably within a chemical fume

hood.[1][6][7]

o Ensure that an eyewash station and safety shower are readily accessible.[8]

o Remove all sources of ignition.[1]
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o Keep the container tightly closed when not in use.[1][5][6]

e Donning PPE:

o Before handling, inspect all PPE for integrity.

o Don PPE in the following order: lab coat/suit, gloves, and finally, eye/face protection.
e Handling the Compound:

o Avoid the formation of dust and aerosols.[1]

o Do not eat, drink, or smoke in the handling area.[5]

o Wash hands thoroughly with soap and water after handling.[1][5]
o Storage:

o Store in a cool, dry, and well-ventilated place.[1][5][6]

o Keep the container tightly closed and store locked up.[1][5][6]

o Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency and First-Aid Procedures

Immediate and appropriate response to exposure is critical.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][5]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[1][5][9]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[1][5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[1][5]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Clear the area of all personnel and move upwind.[5]

Control: Prevent further spillage or leakage if it is safe to do so.[1] Avoid generating dust.[5]

Containment: Use dry clean-up procedures. Do not use air hoses.[5] Sweep or shovel the

material into a suitable, sealed, and labeled container for disposal.[5]

Waste Disposal:

Decontamination: Clean the spill area thoroughly.
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» Dispose of 2,4-Dichloroquinazoline and any contaminated materials through a licensed
professional waste disposal company.[1]

» Disposal methods may include controlled incineration with flue gas scrubbing.[1]
e Do not discharge into sewer systems or the environment.[1]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or disposed of as hazardous waste.[1]

Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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